![molecular formula C22H20N2O2 B6510537 3-methyl-5-[2-(naphthalen-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one CAS No. 950319-00-3](/img/structure/B6510537.png)
3-methyl-5-[2-(naphthalen-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule, likely belonging to the benzodiazepine class of compounds, which are often used in medicine for their sedative and anxiolytic effects . The naphthalen-1-yl group suggests the presence of a naphthalene ring, a polycyclic aromatic hydrocarbon consisting of two fused benzene rings .
Synthesis Analysis
While specific synthesis information for this compound was not found, related compounds are often synthesized through multi-step organic reactions involving the formation of the benzodiazepine core, followed by various substitutions .Molecular Structure Analysis
The molecular structure of similar compounds has been determined using techniques such as X-ray diffraction, NMR, and UV-Vis spectroscopy . These techniques allow for the determination of the compound’s geometry, bond lengths and angles, and electronic structure .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve the formation or breaking of bonds in the benzodiazepine core or the various substituent groups .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using a variety of techniques, including spectroscopic methods and computational chemistry .Scientific Research Applications
Medicinal Chemistry and Drug Development
This compound serves as a chemically differentiated building block for organic synthesis and medicinal chemistry. Researchers utilize it to prepare drug candidates containing hindered amine motifs . Its unique structure may contribute to the development of novel pharmaceuticals with improved efficacy and reduced side effects.
Cancer Treatment
In recent studies, coordination complexes involving this compound have shown promise in cancer treatment. For instance, a complex derived from it demonstrated significant activity against the HT29 cancer cell line, with an IC50 value of 1064.05 μM . Researchers continue to explore its potential as an anticancer agent.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methyl-5-(2-naphthalen-1-ylacetyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2/c1-15-14-24(20-12-5-4-11-19(20)23-22(15)26)21(25)13-17-9-6-8-16-7-2-3-10-18(16)17/h2-12,15H,13-14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMESIJAZXGBDSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=CC=CC=C2NC1=O)C(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-5-[2-(naphthalen-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.